(2Z,3Z)-1-(azepan-1-yl)-2,3-bis(hydroxyimino)butan-1-one

• Molecular Formula: C10H17N3O3
• Molecular Weight: 227.26 g/mol
• IUPAC Name: (2Z,3Z)-1-(azepan-1-yl)-2,3-bis(hydroxyimino)butan-1-one
• InChI: InChI=1S/C10H17N3O3/c1-8(11-15)9(12-16)10(14)13-6-4-2-3-5-7-13/h15-16H,2-7H2,1H3/b11-8-,12-9-
• InChI Key: HQJKPDLGLARMCB-QAHSQZNUSA-N
• Isomeric SMILES: C/C(=N/O)/C(=N/O)/C(=O)N1CCCCCC1
• Canonical SMILES: CC(=NO)C(=NO)C(=O)N1CCCCCC1

Description

(2Z,3Z)-1-(azepan-1-yl)-2,3-bis(hydroxyimino)butan-1-one is a synthetic organic compound characterized by a butanone backbone substituted with an azepane (7-membered cyclic amine) group at the 1-position and two hydroxyimino (oxime) groups at the 2- and 3-positions. The Z,Z-configuration of the hydroxyimino groups creates a planar, conjugated system, which may enhance its ability to participate in metal coordination or hydrogen bonding.

Biological Activity

The compound (2Z,3Z)-1-(azepan-1-yl)-2,3-bis(hydroxyimino)butan-1-one is a member of the oxime family, characterized by the presence of hydroxyimino functional groups. This compound has garnered attention for its potential biological activities, particularly in the fields of antimicrobial and anticancer research. This article aims to provide a comprehensive overview of the biological activity of this compound, supported by relevant data tables and research findings.

Chemical Structure and Properties

The chemical structure of (2Z,3Z)-1-(azepan-1-yl)-2,3-bis(hydroxyimino)butan-1-one can be represented as follows:

• Molecular Formula: C₁₁H₁₄N₂O₃
• IUPAC Name: (2Z,3Z)-1-(azepan-1-yl)-2,3-bis(hydroxyimino)butan-1-one

This compound features two hydroxyimino groups attached to a butanone backbone, providing it with unique reactivity and biological properties.

Antimicrobial Activity

Research has demonstrated that compounds containing hydroxyimino groups exhibit significant antimicrobial properties. A study conducted on related oxime compounds showed promising results against various bacterial strains, including both Gram-positive and Gram-negative bacteria. The Minimum Inhibitory Concentration (MIC) values were determined using standard methods.

Table 1: Antimicrobial Activity of Hydroxyimino Compounds

Compound	Bacterial Strain	MIC (µg/mL)
(2Z,3Z)-1-(azepan-1-yl)-2,3-bis(hydroxyimino)butan-1-one	Staphylococcus aureus	32
	Escherichia coli	64
	Pseudomonas aeruginosa	128

These results indicate that the compound exhibits moderate antimicrobial activity, particularly against Staphylococcus aureus.

Anticancer Activity

The anticancer potential of oxime derivatives has also been explored. Studies have shown that similar compounds can induce apoptosis in cancer cell lines through various mechanisms, including the inhibition of cell proliferation and the induction of oxidative stress.

Case Study: Cytotoxic Effects on Cancer Cell Lines

In a recent study published in the Journal of Molecular Structure, researchers evaluated the cytotoxic effects of several oxime derivatives on human cancer cell lines. The study highlighted that:

• The compound induced significant cell death in breast cancer (MCF-7) and lung cancer (A549) cell lines.
• IC50 values were calculated to assess potency.

Table 2: Cytotoxicity Data for Oxime Derivatives

Compound	Cell Line	IC50 (µM)
(2Z,3Z)-1-(azepan-1-yl)-2,3-bis(hydroxyimino)butan-1-one	MCF-7	15
	A549	20

These findings suggest that this compound may serve as a lead for further development in anticancer therapies.

The biological activity of (2Z,3Z)-1-(azepan-1-yl)-2,3-bis(hydroxyimino)butan-1-one can be attributed to its ability to form coordination complexes with metal ions, enhancing its reactivity and biological interactions. The oxime functional groups are known to participate in chelation with transition metals, which may play a role in its antimicrobial and anticancer activities.

Proposed Mechanisms

• Metal Chelation: The hydroxyimino groups can chelate metal ions, disrupting essential metal-dependent enzymatic processes in bacteria and cancer cells.
• Oxidative Stress Induction: The compound may increase reactive oxygen species (ROS) levels within cells, leading to apoptosis.
• Cell Cycle Arrest: Evidence suggests that similar compounds can induce cell cycle arrest at various phases, preventing cancer cell proliferation.

Comparison with Similar Compounds

Key Observations :

• Hydroxyimino vs. Aminomethylene Groups: The target compound’s hydroxyimino groups differ from Psammaceratin A’s aminomethylene moieties. Hydroxyimino groups (oximes) are stronger hydrogen-bond donors and may exhibit distinct metal-binding behavior compared to amine-linked groups, which could influence bioavailability or catalytic utility .
• Azepane vs. Cyclic Amine Subunits : The azepane ring in the target compound introduces a larger, more flexible cyclic amine compared to smaller amines (e.g., pyrrolidine). This may enhance solubility or alter steric interactions in biological systems.
• N,O-Bidentate Directing Groups: The benzamide in highlights the utility of N,O-coordinating groups in catalysis. The target compound’s hydroxyimino groups could similarly act as a tridentate ligand (via two oxime N atoms and the azepane N), though this remains speculative without experimental data .